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Compound of Interest

Compound Name: LDN-211904

Cat. No.: B3026973

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of LDN-211904, a potent and reversible EphB3 inhibitor.[1][2] Adherence to these
guidelines is crucial for ensuring the stability, and activity of the compound for reliable and
reproducible experimental results.

Chemical Properties of LDN-211904

LDN-211904 is a small molecule inhibitor with the following chemical properties:

Property Value Source
Molecular Formula C21H21CIN4Os [1]
Molecular Weight 444.87 g/mol [11[3114]
CAS Number 1198408-78-4 [11[3]
Appearance White to off-white solid [1][5]

Solubility

LDN-211904 exhibits the highest solubility in dimethyl sulfoxide (DMSO). While solubility in
other solvents like ethanol or water may be possible, DMSO is the recommended solvent for
preparing concentrated stock solutions.[5]
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Solvent Solubility Notes Source

Sonication or gentle
heating may be

required to facilitate
= 16 mg/mL (35.97 ) )
dissolution. Use of

DMSO mM) to 100 mg/mL [1]14]
newly opened,
(224.78 mM)

anhydrous DMSO is
recommended as it is

hygroscopic.

May be a suitable
solvent for some

Ethanol Limited data available  applications, but lower  [5]
solubility than DMSO

is expected.

Generally low
o ] aqueous solubility is
Water Limited data available ) [51[6]
expected for this type

of small molecule.

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of LDN-211904 in DMSO.

Materials:

e LDN-211904 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate Reagents: Allow the LDN-211904 powder and DMSO to reach room temperature
before use.

Weigh LDN-211904: Accurately weigh the desired amount of LDN-211904 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you
will need 4.45 mg of LDN-211904. The calculation is as follows:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 444.87 g/mol x 1000 mg/g = 4.45 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the LDN-
211904 powder. For a 10 mM solution, if you weighed out 4.45 mg, you would add 1 mL of
DMSO.

Promote Dissolution: Tightly cap the vial and vortex thoroughly. If the compound does not
fully dissolve, sonicate the solution for short intervals or warm it gently in a water bath until
the solution is clear.[1]

Aliquot for Storage: Once a clear solution is obtained, dispense the stock solution into
smaller, single-use aliquots in sterile microcentrifuge tubes. This will prevent repeated
freeze-thaw cycles which can degrade the compound.[1][7]

Stock Solution Preparation Table:

The following table provides the mass of LDN-211904 required to prepare various volumes of

different stock solution concentrations.
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Mass of LDN-211904

Desired Concentration Volume .

Required
1mM 1mL 0.445 mg
5 mM 1mL 2.224 mg
10 mM 1mL 4.449 mg
20 mM 1mL 8.897 mg
50 mM 1mL 22.244 mg

Storage and Stability

Proper storage is critical to maintain the integrity of the LDN-211904 stock solution.

Storage .
Form Stability Notes Source
Temperature
] Store in a dry,
Solid Powder -20°C Up to 3 years [5]
dark place.
Recommended
DMSO Stock
) -80°C Up to 6 months for long-term [1]
Solution
storage.
Suitable for
DMSO Stock
) -20°C Up to 1 month short-term [1][7]
Solution
storage.

Important: Avoid repeated freeze-thaw cycles of the stock solution.[1][5] It is recommended to

prepare working solutions from a fresh aliquot of the stock solution for each experiment.

Diagrams

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing LDN-211904 stock solution.

Dilution Logic for Experimental Use
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Caption: Dilution scheme from stock to experimental concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of LDN-211904 Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026973#how-to-prepare-ldn-211904-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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